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Abstract
This document provides a comprehensive protocol for the total synthesis of Ceratamine B, a

marine alkaloid with potent antimitotic properties.[1] Isolated from the sponge Pseudoceratina

sp., Ceratamine B has garnered significant interest within the scientific community due to its

unique imidazo[4,5-d]azepine core structure and its potential as a tubulin-binding agent for

cancer therapy. This protocol is based on the efficient and direct synthetic route developed by

Coleman and coworkers, which allows for the gram-scale production of Ceratamine B and its

analogs.[2][3] The synthesis begins with a readily available ε-lactam and proceeds through a

series of key transformations, including a Beckmann rearrangement, a Knoevenagel

condensation, imidazole annulation, and a final dehydrogenation step using 2-Iodoxybenzoic

acid (IBX).[1][3] This application note is intended for researchers, scientists, and drug

development professionals engaged in oncology therapeutics and chemical synthesis.

Chemical Structure
Ceratamine B is chemically known as 4-(3,5-dibromo-4-methoxybenzyl)-2-

(methylamino)imidazo[4,5-d]azepin-5(6H)-one.
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Identifier Value

IUPAC Name
4-[(3,5-dibromo-4-methoxyphenyl)methyl]-2-

(methylamino)imidazo[4,5-d]azepin-5-one

Molecular Formula C17H16Br2N4O2

Molecular Weight 468.1 g/mol

CAS Number 634151-16-9

Synthetic Pathway Overview
The total synthesis of Ceratamine B is accomplished through a multi-step sequence starting

from a substituted ε-lactam. The key strategic elements of this synthesis include the formation

of the azepine ring, introduction of the benzyl side chain, construction of the imidazole ring, and

a final aromatization to yield the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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